Cas no 31964-91-7 (9H-Xanthen-9-one,2-(2-hydroxybenzoyl)-)
31964-91-7 structure
Product Name:9H-Xanthen-9-one,2-(2-hydroxybenzoyl)-
CAS No:31964-91-7
MF:C20H12O4
MW:316.306885719299
CID:314715
PubChem ID:193146
Update Time:2025-04-19
9H-Xanthen-9-one,2-(2-hydroxybenzoyl)- Chemical and Physical Properties
Names and Identifiers
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- 9H-Xanthen-9-one,2-(2-hydroxybenzoyl)-
- 2-(2-hydroxybenzoyl)xanthen-9-one
- 2-(2-Hydroxybenzoyl)xanthone
- DTXSID30185793
- 9H-Xanthen-9-one, 2-(2-hydroxybenzoyl)-
- 31964-91-7
-
- Inchi: 1S/C20H12O4/c21-16-7-3-1-5-13(16)19(22)12-9-10-18-15(11-12)20(23)14-6-2-4-8-17(14)24-18/h1-11,21H
- InChI Key: DXCYUBWSIUJNDA-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(C2C=C(C(C3C=CC=CC=3O)=O)C=CC1=2)=O
Computed Properties
- Exact Mass: 316.07356
- Monoisotopic Mass: 316.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
9H-Xanthen-9-one,2-(2-hydroxybenzoyl)- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
31964-91-7 (9H-Xanthen-9-one,2-(2-hydroxybenzoyl)-) Related Products
- 1641-17-4(Mexenone)
- 90-47-1(Xanthone)
- 703-23-1(2-Hydroxy-6-methoxyacetophenone)
- 131-57-7(Oxybenzone)
- 2040-04-2(2',6'-Dimethoxyacetophenone)
- 1201-38-3(2',5'-Dimethoxyacetophenone)
- 3722-51-8(Sieber Linker)
- 579-74-8(2-Methoxyacetophenone)
- 829-20-9(2',4'-Dimethoxyacetophenone)
- 1214-24-0(3,6-Dihydroxy-9H-xanthen-9-one)
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